Cas no 1480554-03-7 (2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester)

2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester structure
1480554-03-7 structure
Product Name:2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester
CAS No:1480554-03-7
MF:C10H10O2S
MW:194.250201702118
CID:6088294
PubChem ID:102219632
Update Time:2024-01-13

2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester
    • EN300-786979
    • 1480554-03-7
    • Ethyl 3-(5-methylthiophen-2-yl)prop-2-ynoate
    • Ethyl3-(5-methylthiophen-2-yl)prop-2-ynoate
    • Inchi: 1S/C10H10O2S/c1-3-12-10(11)7-6-9-5-4-8(2)13-9/h4-5H,3H2,1-2H3
    • InChI Key: NSYZDRBAETZODW-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C#CC1SC(C)=CC=1

Computed Properties

  • Exact Mass: 194.04015073g/mol
  • Monoisotopic Mass: 194.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 294.5±28.0 °C(Predicted)

2-Propynoic acid, 3-(5-methyl-2-thienyl)-, ethyl ester Pricemore >>

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